Ethyl 2,2-Difluoroheptanoate

• IUPAC Name: ethyl 2,2-difluoroheptanoate
• InChI: InChI=1S/C9H16F2O2/c1-3-5-6-7-9(10,11)8(12)13-4-2/h3-7H2,1-2H3
• InChI Key: ILSMEABDTQHHHD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C(=O)OCC)(F)F
• Molecular Formula: C9H16F2O2
• Molecular Weight: 194.22 g/mol

Description

Ethyl 2,2-Difluoroheptanoate is a chemical compound that belongs to the class of esters. It is widely used in scientific research for various applications.

Mechanism of Action

The mechanism of action of Ethyl 2,2-Difluoroheptanoate is not well understood. However, it is known that it can inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine, which can have various physiological effects.
Biochemical and Physiological Effects
Ethyl 2,2-Difluoroheptanoate has various biochemical and physiological effects. It can increase the levels of acetylcholine in the brain, which can improve cognitive function. It can also affect the levels of other neurotransmitters, such as dopamine and serotonin, which can have various effects on mood and behavior. Ethyl 2,2-Difluoroheptanoate has also been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

Ethyl 2,2-Difluoroheptanoate has several advantages for lab experiments. It is readily available and easy to synthesize. It has a high degree of purity and can be used in a wide range of applications. However, it also has some limitations. It can be toxic in high doses and can have adverse effects on the environment. It is also relatively expensive compared to other reagents.

Future Directions

There are several future directions for the use of Ethyl 2,2-Difluoroheptanoate in scientific research. One direction is the development of new drugs and pharmaceuticals based on its properties. Another direction is the study of its effects on various metabolic pathways and enzyme-catalyzed reactions. Additionally, the use of Ethyl 2,2-Difluoroheptanoate in the analysis of brain function and cognitive processes is an area of active research. Finally, the development of new synthesis methods for Ethyl 2,2-Difluoroheptanoate and other fluorinated compounds is an area of ongoing research.
Conclusion
Ethyl 2,2-Difluoroheptanoate is a widely used chemical compound in scientific research. It has various applications in the synthesis of organic compounds, the development of new drugs and pharmaceuticals, and the study of metabolic pathways and enzyme-catalyzed reactions. Its mechanism of action is not well understood, but it has been shown to have various biochemical and physiological effects. Ethyl 2,2-Difluoroheptanoate has several advantages for lab experiments, but also has some limitations. Finally, there are several future directions for the use of Ethyl 2,2-Difluoroheptanoate in scientific research, including the development of new drugs and pharmaceuticals, the study of brain function and cognitive processes, and the development of new synthesis methods.

Synthesis Methods

Ethyl 2,2-Difluoroheptanoate can be synthesized by reacting ethyl heptanoate with hydrogen fluoride and antimony pentachloride. The reaction occurs at low temperature and produces a high yield of the product. This synthesis method is widely used in the laboratory for the preparation of Ethyl 2,2-Difluoroheptanoate.

Scientific Research Applications

Ethyl 2,2-Difluoroheptanoate has various applications in scientific research. It is used as a reagent in the synthesis of various organic compounds. It is also used as a starting material for the preparation of other fluorinated compounds. Ethyl 2,2-Difluoroheptanoate is widely used in the development of new drugs and pharmaceuticals. It is also used in the study of enzyme-catalyzed reactions and in the analysis of metabolic pathways.